Cas no 51982-36-6 (Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)-)

• Product Name: Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)-
• CAS No: 51982-36-6
• MF: C₂₀H₃₂O₆
• MW: 368.464487075806
• CID: 372587
• PubChem ID: 5280883
• Update Time: 2025-07-16

Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)-
• PROSTAGLANDIN G2
• (5Z,9.ALPHA.,11.ALPHA.,13E,15S)-9,11-EPIDIOXY-15-HYDROPEROXYPROSTA-5,13-DIEN-1-OIC ACID
• SCHEMBL16782384
• PGG(2)
• GTPL5245
• MFCD00036971
• (Z)-7-[(1R,4S,5R,6R)-6-[(E,3S)-3-hydroperoxyoct-1-enyl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
• 9,11-epidioxy-15-hydroperoxy-Prosta-5,13-dien-1-oate
• (5Z)-7-[(1R,4S,5R,6R)-6-[(1E,3S)-3-hydroperoxyoct-1-en-1-yl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
• 51982-36-6
• Prosta-5,13-dien-1-oic acid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9alpha,11alpha,13E,15S)-
• 9S,11R-epidioxy-15S-hydroperoxy-5Z,13E-prostadienoic acid
• LMFA03010009
• 9S,11R-epidioxy-15S-hydroperoxy-5Z,13E-prostadienoate
• SGUKUZOVHSFKPH-YNNPMVKQSA-N
• (5Z)-7-{(1R,4S,5R,6R)-6-[(1E,3S)-3-hydroperoxyoct-1-en-1-yl]-2,3-dioxabicyclo[2.2.1]hept-5-yl}hept-5-enoic acid
• Q19835971
• UNII-AZ87DUD2Y8
• (5Z,9S,11R,13E,15S)-15-hydroperoxy-9,11-epidioxyprosta-5,13-dien-1-oic acid
• PGG2
• DB03866
• Endoperoxide G2
• NS00070414
• AZ87DUD2Y8
• CHEBI:27647
• C05956
• DTXSID00866229
• (5Z)-7-((1R,4S,5R,6R)-6-((1E,3S)-3-HYDROPEROXY-1-OCTEN-1-YL)-2,3-DIOXABICYCLO(2.2.1)HEPT-5-YL)-5-HEPTENOIC ACID
• 9,11-epidioxy-15-hydroperoxy-Prosta-5,13-dien-1-oic acid
• (5Z)-7-{(1R,4S,5R,6R)-6-[(1E,3S)-3-hydroperoxyoct-1-en-1-yl]-2,3-dioxabicyclo[2.2.1]hept-5-yl}hept-5-enoate
• (5Z,9ALPHA,11ALPHA,13E,15S)-9,11-EPIDIOXY-15-HYDROPEROXYPROSTA-5,13-DIEN-1-OIC ACID
• Prosta-5,13-dien-1-oic acid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9.alpha.,11.alpha.,13E,15S)-
• 1ST164224
• (5Z)-7-((1R,4S,5R,6R)-6-((1E,3S)-3-hydroperoxyoct-1-en-1-yl)-2,3-dioxabicyclo(2.2.1)heptan-5-yl)hept-5-enoic acid
• G91544
• (Z)-7-((1R,4S,5R,6R)-6-((E,3S)-3-hydroperoxyoct-1-enyl)-2,3-dioxabicyclo(2.2.1)heptan-5-yl)hept-5-enoic acid
• (5Z)-7-((1R,4S,5R,6R)-6-((1E,3S)-3-hydroperoxyoct-1-en-1-yl)-2,3-dioxabicyclo(2.2.1)hept-5-yl)hept-5-enoic acid

• Inchi： 1S/C20H32O6/c1-2-3-6-9-15(24-23)12-13-17-16(18-14-19(17)26-25-18)10-7-4-5-8-11-20(21)22/h4,7,12-13,15-19,23H,2-3,5-6,8-11,14H2,1H3,(H,21,22)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
• InChI Key： SGUKUZOVHSFKPH-YNNPMVKQSA-N
• SMILES： O1[C@H]2C[C@H]([C@H](/C=C/[C@H](CCCCC)OO)[C@H]2C/C=C\CCCC(=O)O)O1

Computed Properties

• Exact Mass: 368.22000
• Monoisotopic Mass: 368.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 3.8
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: liquid
• Flash Point: -17 °C
• PSA: 85.22000
• LogP: 4.51740
• Solubility: Not determined

Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- Security Information

• Hazardous Material transportation number：UN 1090 3
• WGK Germany：1
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 9-16-26
• Hazardous Material Identification：
• Risk Phrases：R11

Additional information on Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)-

Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- (CAS No. 51982-36-6): An Overview of a Key Bioactive Compound

Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- (CAS No. 51982-36-6) is a bioactive compound that has garnered significant attention in the field of chemical and biological research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of prostaglandins, which are lipid compounds derived from fatty acids and play crucial roles in various physiological processes.

The chemical structure of Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- is characterized by a conjugated diene system and multiple functional groups including epoxy and hydroperoxy moieties. These structural elements contribute to its reactivity and biological activity. The presence of the epoxy and hydroperoxy groups suggests that this compound may participate in redox reactions and signal transduction pathways within cells.

Recent studies have highlighted the potential of Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- in modulating inflammatory responses. Inflammation is a complex biological process involving the activation of immune cells and the release of various cytokines and chemokines. Prostaglandins are known to be involved in this process through their interactions with specific receptors on target cells. Research has shown that this particular prostaglandin derivative can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation.

Beyond its anti-inflammatory properties, Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- has also been investigated for its potential role in cancer biology. Prostaglandins are known to influence tumor growth and metastasis through various mechanisms. Studies have demonstrated that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to inhibit angiogenesis by downregulating the expression of vascular endothelial growth factor (VEGF), which is essential for the formation of new blood vessels in tumors.

The pharmacological properties of Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroperoxy-, (5Z,9a,11a,13E,15S)- have also been explored in preclinical models. In vitro experiments using cell lines have revealed that this compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells. This selective toxicity is an important feature for potential therapeutic applications as it may reduce side effects associated with conventional chemotherapy.

In addition to its direct effects on cells and tissues, Prosta-5,13-dien-1-oicacid, 9,１１－epidioxy－１５－hydroperoxy－，(５Ｚ，９ａ，１１ａ，１３Ｅ，１５Ｓ)－ has been studied for its interactions with other bioactive molecules. For example, it has been shown to enhance the efficacy of certain anticancer drugs by modulating drug resistance mechanisms in cancer cells. This synergistic effect could potentially lead to more effective treatment strategies for various types of cancer.

The synthesis and purification of Prosta-５，１３－dien－１－oicacid，９，１１－epidioxy－１５－hydroperoxy－，(５Ｚ，９ａ，１１ａ，１３Ｅ，１５Ｓ)－ have been optimized using advanced organic chemistry techniques. These methods ensure high purity and yield of the compound, which is crucial for both research and potential clinical applications. The availability of high-quality material facilitates further studies aimed at elucidating its mechanisms of action and exploring its therapeutic potential.

In conclusion, Prosta-５，１３－dien－１－oicacid，９，１１－epidioxy－１５－hydroperoxy－，(５Ｚ，９ａ，１１ａ，１３Ｅ，１５Ｓ)－ (CAS No. 52082000000000000000006) represents a promising bioactive compound with diverse biological activities. Its anti-inflammatory properties and potential anticancer effects make it an attractive candidate for further investigation in both basic research and drug development. As research in this area continues to advance, Prosta------------dien--oicacid,-epidioxy--hydroperoxy-,(-,)- is likely to play an increasingly important role in the development of novel therapeutic strategies for a range of diseases.